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Compound of Interest

Compound Name: 2-Ethylhexyl nitrate

Cat. No.: B1219852 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2-
Ethylhexyl nitrate (2-EHN), a compound of significant industrial interest, primarily as a cetane

improver in diesel fuels. This document collates and presents key data on its boiling point and

density, supported by generalized experimental protocols for their determination.

Core Physical Properties
2-Ethylhexyl nitrate is a colorless to pale yellow liquid with a characteristic fruity, pungent

odor.[1][2][3] Its primary application is to enhance the combustion efficiency of diesel fuel by

reducing ignition delay.[4]

Quantitative Data Summary
The boiling point and density of 2-Ethylhexyl nitrate have been reported across various

sources, with some variations attributable to different experimental conditions, such as

pressure and temperature. The following table provides a consolidated summary of these

values.
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Physical Property Value Conditions Source(s)

Boiling Point 306.53°C (rough estimate) [1]

210.9 ± 8.0°C at 760 mmHg [5]

>100°C (Typical) [6]

85–90°C at 10 mmHg [4]

Density 0.963 g/mL at 25°C [1][7]

1.0 ± 0.1 g/cm³ Not specified [5]

0.96 g/mL at 20°C [2]

0.97 at 15.6°C [8]

0.967 ± 0.005 Kg/l at 15°C [9]

Experimental Protocols
While specific, detailed experimental protocols for determining the physical properties of 2-
Ethylhexyl nitrate are not readily available in the public domain, generalized and widely

accepted methods for determining the boiling point and density of a liquid are applicable.

Methodology for Boiling Point Determination (General Protocol)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[10] A common laboratory method involves distillation or the use of a capillary tube.

Apparatus:

Heating mantle or hot plate

Round-bottom flask or test tube

Condenser (for distillation method)

Thermometer (-10 to 110°C or higher range as needed)
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Capillary tube (sealed at one end)

Boiling chips

Beaker (for oil bath)

Paraffin oil or other suitable heating medium

Clamps and stand

Procedure (Capillary Tube Method):

A small amount (2-3 mL) of the liquid sample (2-Ethylhexyl nitrate) is placed into a small

test tube.[10][11]

A few boiling chips are added to the liquid to ensure smooth boiling.[11]

A capillary tube, sealed at one end, is placed into the test tube with its open end submerged

in the liquid.

The test tube is then attached to a thermometer and immersed in a heating bath (e.g.,

paraffin oil), ensuring the sample is below the oil level.[10][11]

The heating bath is gradually heated, and the temperature is monitored.[11]

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube. This indicates that the vapor pressure of the sample is overcoming the external

pressure.[10]

Heating is continued until a rapid and continuous stream of bubbles is observed.

The heat source is then removed, and the liquid is allowed to cool slowly.

The boiling point is recorded as the temperature at which the liquid just begins to enter the

capillary tube. At this point, the vapor pressure inside the capillary is equal to the

atmospheric pressure.

Visualized Experimental Workflow
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The following diagram illustrates a generalized workflow for the determination of the boiling

point of a liquid using the capillary tube method.

Apparatus Setup

Heating and Observation

Measurement

Result

Place 2-3 mL of
2-Ethylhexyl nitrate

in a test tube

Add boiling chips to
the test tube

Insert sealed capillary tube
(open end down)

Attach test tube to thermometer
and immerse in oil bath

Gradually heat the oil bath

Observe for a rapid and
continuous stream of bubbles

from the capillary tube

Remove heat source and
allow to cool slowly

Record temperature when
liquid enters the capillary tube

Observed Boiling Point
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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